(Z)-2-(4-Chlorophenyl)-5-(4-methoxybenzylidene)-5H-thiazol-4-one
(Z)-2-(4-Chlorophenyl)-5-(4-methoxybenzylidene)-5H-thiazol-4-one
5-Lipoxygenase (5-LO) catalyzes the biosynthesis of leukotrienes, which are involved in a variety of inflammatory responses, including neutrophil chemotaxis, vascular permeability, and smooth muscle contraction. CAY10649 is a thiazolinone compound that demonstrates direct inhibition of 5-lipoxygenase (5-LO) product formation in intact polymorphonuclear leukocytes (PMNL) (IC50 = 0.28 μM) and a soluble fraction of a S100 PMNL cell lysate (IC50 = 0.09 μM) after stimulation with calcium and arachidonic acid.
Brand Name:
Vulcanchem
CAS No.:
1272519-89-7
VCID:
VC0123792
InChI:
InChI=1S/C17H12ClNO2S/c1-21-14-8-2-11(3-9-14)10-15-16(20)19-17(22-15)12-4-6-13(18)7-5-12/h2-10H,1H3/b15-10-
SMILES:
COC1=CC=C(C=C1)C=C2C(=O)N=C(S2)C3=CC=C(C=C3)Cl
Molecular Formula:
C17H12ClNO2S
Molecular Weight:
329.798
(Z)-2-(4-Chlorophenyl)-5-(4-methoxybenzylidene)-5H-thiazol-4-one
CAS No.: 1272519-89-7
Reference Standards
VCID: VC0123792
Molecular Formula: C17H12ClNO2S
Molecular Weight: 329.798
| CAS No. | 1272519-89-7 |
|---|---|
| Product Name | (Z)-2-(4-Chlorophenyl)-5-(4-methoxybenzylidene)-5H-thiazol-4-one |
| Molecular Formula | C17H12ClNO2S |
| Molecular Weight | 329.798 |
| IUPAC Name | (5Z)-2-(4-chlorophenyl)-5-[(4-methoxyphenyl)methylidene]-1,3-thiazol-4-one |
| Standard InChI | InChI=1S/C17H12ClNO2S/c1-21-14-8-2-11(3-9-14)10-15-16(20)19-17(22-15)12-4-6-13(18)7-5-12/h2-10H,1H3/b15-10- |
| Standard InChIKey | BYPSEBXZQCBFIP-GDNBJRDFSA-N |
| SMILES | COC1=CC=C(C=C1)C=C2C(=O)N=C(S2)C3=CC=C(C=C3)Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 5-Lipoxygenase (5-LO) catalyzes the biosynthesis of leukotrienes, which are involved in a variety of inflammatory responses, including neutrophil chemotaxis, vascular permeability, and smooth muscle contraction. CAY10649 is a thiazolinone compound that demonstrates direct inhibition of 5-lipoxygenase (5-LO) product formation in intact polymorphonuclear leukocytes (PMNL) (IC50 = 0.28 μM) and a soluble fraction of a S100 PMNL cell lysate (IC50 = 0.09 μM) after stimulation with calcium and arachidonic acid. |
| Synonyms | (5Z)-2-(4-chlorophenyl)-5-[(4-methoxyphenyl)methylene]-4(5H)-thiazolone; CAY10649; |
| PubChem Compound | 46898079 |
| Last Modified | Nov 11 2021 |
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